Cas no 78433-52-0 (4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl-)

4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl- structure
78433-52-0 structure
Product Name:4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl-
CAS No:78433-52-0
MF:C17H14O4
MW:282.290665149689
CID:553072
PubChem ID:688663
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl-
    • 3,5-dimethoxy-2-phenyl-chromen-4-one
    • 3,5-Dimethoxyflavon
    • 3,5-DIMETHOXYFLAVONE
    • dimethoxy flavone
    • MFCD00143075
    • 78433-52-0
    • DTXSID901000666
    • 4H-1-Benzopyran-4-one, 3,5-dimethoxy-2-phenyl-
    • 3,5-dimethoxy-2-phenyl-4H-chromen-4-one
    • dimethoxyflavone
    • 3,5-Dimethoxy-2-phenyl-4H-1-benzopyran-4-one
    • MLYYOHQNXPDGGV-UHFFFAOYSA-N
    • FT-0707797
    • 79689-16-0
    • SCHEMBL380907
    • MDL: MFCD00143075
    • Inchi: 1S/C17H14O4/c1-19-12-9-6-10-13-14(12)15(18)17(20-2)16(21-13)11-7-4-3-5-8-11/h3-10H,1-2H3
    • InChI Key: MLYYOHQNXPDGGV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C(C2C(=CC=CC1=2)OC)=O)OC

Computed Properties

  • Exact Mass: 282.08900
  • Monoisotopic Mass: 282.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 460.8°C at 760 mmHg
  • Flash Point: 206.1°C
  • Refractive Index: 1.616
  • PSA: 48.67000
  • LogP: 3.47720

4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl- Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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